Cas no 83823-81-8 (8-(3-Methoxyphenyl)octanal)

• Product Name: 8-(3-Methoxyphenyl)octanal
• CAS No: 83823-81-8
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 2804736
• PubChem ID: 71407184
• Update Time: 2025-04-21

8-(3-Methoxyphenyl)octanal Chemical and Physical Properties

Names and Identifiers

• SCHEMBL20964409
• DTXCID40778514
• 83823-81-8
• 8-(3-METHOXYPHENYL)OCTANAL
• DTXSID80827772
• 8-(3-Methoxyphenyl)octanal

• Inchi： 1S/C15H22O2/c1-17-15-11-8-10-14(13-15)9-6-4-2-3-5-7-12-16/h8,10-13H,2-7,9H2,1H3
• InChI Key： NLTLYNPJRXZBRC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CCCCCCCC=O

Computed Properties

• Exact Mass: 234.161979940Da
• Monoisotopic Mass: 234.161979940Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų